Cas no 505082-86-0 (4-(2,4-Difluorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2,4-Difluorophenyl)-2-fluorobenzoic acid
• CAS No: 505082-86-0
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD12859432
• CID: 1039137
• Update Time: 2025-05-25

4-(2,4-Difluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2',3,4'-Trifluoro-[1,1'-biphenyl]-4-carboxylic acid
• 3,2',4'-trifluorobiphenyl-4-carboxylic acid
• 3,2',4'-trifluoro-biphenyl-4-carboxylic acid
• ACMC-209kn8
• AK-96281
• ANW-31026
• CTK8B1775
• SureCN505466
• 4-(2,4-Difluorophenyl)-2-fluorobenzoic acid

• MDL： MFCD12859432
• Inchi： 1S/C13H7F3O2/c14-8-2-4-9(12(16)6-8)7-1-3-10(13(17)18)11(15)5-7/h1-6H,(H,17,18)
• InChI Key： SXQWUMDQSPXJQH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C(=O)O)=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,4-Difluorophenyl)-2-fluorobenzoic acid

4-(2,4-Difluorophenyl)-2-fluorobenzoic Acid (CAS No: 505082-86-0)

4-(2,4-Difluorophenyl)-2-fluorobenzoic acid is a highly specialized organic compound with the CAS registry number 505082-86-0. This compound belongs to the class of benzoic acids, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. The structure of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid features a benzoic acid moiety substituted with a difluorophenyl group at the para position and a fluorine atom at the ortho position, making it a unique derivative with potential applications in drug design and advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid through various methodologies. One notable approach involves the use of Suzuki-Miyaura coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a cornerstone in the production of this compound for research purposes.

The structural uniqueness of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid lies in its fluorinated aromatic system, which imparts distinctive electronic and steric properties. Fluorine atoms are known to significantly influence the reactivity and stability of organic molecules due to their high electronegativity and unique bonding characteristics. In this compound, the fluorine atoms at both the ortho and para positions create a highly electron-deficient aromatic ring system, which can be exploited in various chemical transformations.

One of the most promising applications of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid is in medicinal chemistry. The compound has been investigated as a potential lead molecule for drug development targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its electron-deficient aromatic system makes it an attractive candidate for designing inhibitors of key enzymes and receptors involved in these pathological processes.

Recent studies have also explored the use of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. The fluorinated substituents on the aromatic ring contribute to enhanced electronic communication and mechanical stability, which are critical properties for these applications.

In terms of spectroscopic characterization, 4-(2,4-difluorophenyl)-2-fluorobenzoic acid has been thoroughly analyzed using techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its molecular geometry and intermolecular interactions, further aiding in its application as a versatile building block in chemical synthesis.

The synthesis of 4-(2,4-difluorophenyl)-2-fluorobenzoic acid involves multiple steps that require careful optimization to ensure high purity and yield. Key intermediates include aryl halides and boronic acids, which are subjected to coupling reactions under catalytic conditions. The final step typically involves acidic workup to isolate the benzoic acid derivative in its pure form.

From an environmental perspective, 4-(2,4-difluorophenyl)-2-fluorobenzoic acid exhibits moderate biodegradability under aerobic conditions due to its fluorinated substituents. However, further studies are required to fully understand its environmental impact and develop strategies for sustainable synthesis and disposal.

In conclusion, 4-(2,4-difluorophenyl)-2-fluorobenzoic acid (CAS No: 50508